Cas no 100618-66-4 (2-pyridinecarboxylic acid, heptyl ester)

• Product Name: 2-pyridinecarboxylic acid, heptyl ester
• CAS No: 100618-66-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1127031
• PubChem ID: 101326079
• Update Time: 2025-04-20

2-pyridinecarboxylic acid, heptyl ester Chemical and Physical Properties

Names and Identifiers

• 2-pyridinecarboxylic acid, heptyl ester
• Heptyl pyridine-2-carboxylate
• LogP
• Heptyl pyridine-2-carboxylate; LogP
• 100618-66-4
• DTXSID901030045
• Heptyl 2-pyridinecarboxylate

• Inchi： 1S/C13H19NO2/c1-2-3-4-5-8-11-16-13(15)12-9-6-7-10-14-12/h6-7,9-10H,2-5,8,11H2,1H3
• InChI Key： TTYLHMSALCBTCD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CN=1)=O)CCCCCCC

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19